isopropyl 1H-indole-3-carboxylate
Overview
Description
Isopropyl 1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Carboxylation and Derivative Synthesis : Research by Nemoto et al. (2016) explored the carboxylation of various indoles to produce indole-3-carboxylic acids. Their method extended to alkoxycarbonylation and carbamoylation, leading to the synthesis of ethyl indole-3-carboxylates and N-naphthalen-1-ylindole-3-carboxamides (Nemoto et al., 2016).
Intramolecular Amination : Melkonyan et al. (2008) established a copper(I)-catalyzed intramolecular amination process for creating various N-substituted 1-amino-1H-indole-3-carboxylates. They also synthesized 1-alkoxyindole-3-carboxylates using a similar protocol (Melkonyan et al., 2008).
Tandem Cyclization and CO2 Fixation : Inamoto et al. (2012) developed a synthesis method for 3-carboxylated indoles involving tandem-type cyclization of 2-ethynylanilines and subsequent CO2 fixation. This reaction proceeds efficiently at moderate temperatures and pressures, offering a novel strategy for CO2 fixation in heterocyclic chemistry (Inamoto et al., 2012).
Synthesis of 1-Methyl-1H-indole-3-carboxylate Derivatives : Akbari and Faryabi (2023) reported a new method for synthesizing 1-methyl-1H-indole-3-carboxylates using cross-dehydrogenative coupling, highlighting a novel route and efficient procedure for preparing indole derivatives (Akbari & Faryabi, 2023).
HPLC Analysis of Indole Derivatives : Vali et al. (2012) developed a high-performance liquid chromatography (HPLC) method for the separation and quantification of octahydro-1H-indole-2-carboxilic acid and its isomers, demonstrating the method's sensitivity and reliability for quantitative analysis (Vali et al., 2012).
Negative Allosteric Modulation of the Dopamine D2 Receptor : Mistry et al. (2015) discovered a novel class of negative allosteric modulator of the dopamine D2 receptor. Their study involved fragmenting a bitopic ligand to expose fragments with purely allosteric pharmacology (Mistry et al., 2015).
Properties
IUPAC Name |
propan-2-yl 1H-indole-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-8(2)15-12(14)10-7-13-11-6-4-3-5-9(10)11/h3-8,13H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWKLKSRIXHQJFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C1=CNC2=CC=CC=C21 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70487086 | |
Record name | 1H-Indole-3-carboxylic acid, 1-methylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70487086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61698-92-8 | |
Record name | 1H-Indole-3-carboxylic acid, 1-methylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70487086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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